Cas no 1396869-27-4 (N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide
• CAS No: 1396869-27-4
• MF: C₁₈H₂₂FN₅O₂
• MW: 359.397986888886
• CID: 6372868
• PubChem ID: 71794794
• Update Time: 2025-05-27

N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide
• N-[(4-fluorophenyl)methyl]-4-[2-(6-oxopyridazin-1-yl)ethyl]piperazine-1-carboxamide
• F6257-0135
• N-(4-fluorobenzyl)-4-(2-(6-oxopyridazin-1(6H)-yl)ethyl)piperazine-1-carboxamide
• 1396869-27-4
• N-[(4-fluorophenyl)methyl]-4-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]piperazine-1-carboxamide
• AKOS024545533

• Inchi： 1S/C18H22FN5O2/c19-16-5-3-15(4-6-16)14-20-18(26)23-11-8-22(9-12-23)10-13-24-17(25)2-1-7-21-24/h1-7H,8-14H2,(H,20,26)
• InChI Key： UOPIQRJRMSZKSM-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(F)C=C2)=O)CCN(CCN2N=CC=CC2=O)CC1

Computed Properties

• Exact Mass: 359.17575312g/mol
• Monoisotopic Mass: 359.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide

Comprehensive Analysis of N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide (CAS 1396869-27-4): Structure, Applications, and Research Insights

The compound N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide (CAS 1396869-27-4) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperazine-carboxamide derivative integrates a fluorophenyl moiety and a dihydropyridazinone core, making it a promising candidate for drug discovery. Researchers are particularly interested in its molecular interactions with biological targets, which could pave the way for novel treatments in areas such as central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for small-molecule modulators with high selectivity has surged, driven by advancements in precision medicine. The structural complexity of CAS 1396869-27-4 allows it to act as a scaffold for designing ligands targeting G-protein-coupled receptors (GPCRs) or kinase enzymes. Its fluorine substitution enhances metabolic stability, a critical factor in drug pharmacokinetics, while the piperazine ring contributes to improved solubility and bioavailability. These attributes align with current trends in AI-driven drug design, where computational models prioritize compounds with balanced ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a synthetic chemistry perspective, the preparation of N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide involves multi-step reactions, including amide coupling and heterocyclic ring formation. Optimizing these processes is essential for scaling up production while maintaining high purity, a topic frequently searched by chemists in process development forums. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

The compound’s potential extends beyond therapeutics. In agricultural chemistry, derivatives of CAS 1396869-27-4 are explored for their pesticidal activity, addressing global concerns about crop protection and sustainable farming. Additionally, its fluorescence properties make it a candidate for bioimaging probes, a hot topic in nanotechnology research. Such interdisciplinary applications highlight its versatility, resonating with searches for multi-functional chemicals in scientific databases.

Ongoing studies focus on elucidating the structure-activity relationship (SAR) of 1396869-27-4, particularly how modifications to its pyridazinone or carboxamide groups affect biological efficacy. This aligns with frequent queries about lead optimization strategies in medicinal chemistry. Collaborative efforts between academia and industry aim to unlock its full potential, leveraging tools like cryo-EM and molecular docking to accelerate discovery.

In summary, N-(4-fluorophenyl)methyl-4-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpiperazine-1-carboxamide represents a compelling case study in modern chemical innovation. Its integration into drug development pipelines and material science underscores its relevance, answering frequent search queries about next-generation bioactive compounds. As research progresses, this compound may well become a cornerstone in addressing unmet medical and industrial needs.